Cas no 2027958-10-5 (tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate)

• Product Name: tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate
• CAS No: 2027958-10-5
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6398870
• PubChem ID: 165936033
• Update Time: 2025-05-22

tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate
• EN300-7267558
• 2027958-10-5

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-8-12(16)11-7-9-4-5-10(11)6-9/h9-11H,4-8H2,1-3H3,(H,15,17)
• InChI Key： XECOBZYELWVBGO-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OC(C)(C)C)C1CC2CCC1C2

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate

Comprehensive Overview of tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate (CAS No. 2027958-10-5)

The compound tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate (CAS No. 2027958-10-5) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bicyclo[2.2.1]heptane (norbornane) core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases.

One of the key reasons for the growing attention on tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate is its role in peptide synthesis and prodrug design. The tert-butyloxycarbonyl (Boc) protecting group is widely used in organic chemistry to shield amines during multi-step reactions, and its presence in this compound enhances its utility in solid-phase peptide synthesis (SPPS). Additionally, the bicyclo[2.2.1]heptane moiety contributes to the molecule's rigidity, which can improve binding affinity and selectivity in drug-target interactions.

In recent years, the demand for high-purity intermediates like CAS No. 2027958-10-5 has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound is often searched in conjunction with terms such as "Boc-protected amines", "norbornane derivatives", and "carbamate linkers", reflecting its relevance in cutting-edge research. Its stability under mild conditions and compatibility with a wide range of reagents further solidify its position as a versatile building block in medicinal chemistry.

From a synthetic perspective, the preparation of tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate typically involves the reaction of 2-oxoethyl bicyclo[2.2.1]heptane with di-tert-butyl dicarbonate (Boc2O) in the presence of a base. This method is favored for its high yield and scalability, making the compound accessible for both academic and industrial applications. Researchers are also exploring its use in click chemistry and bioorthogonal reactions, where its robust structure can facilitate the creation of complex molecular architectures.

The compound's potential extends beyond pharmaceuticals. For instance, its bicyclic framework has been investigated in material science for designing polymers with enhanced thermal stability and mechanical properties. This interdisciplinary appeal has led to a rise in searches for "norbornane-based materials" and "Boc-protected monomers", highlighting its cross-functional utility. Furthermore, its compatibility with green chemistry principles, such as reduced solvent usage and lower energy consumption, aligns with the global push for sustainable chemical practices.

Quality control and characterization of CAS No. 2027958-10-5 are critical for ensuring its efficacy in research. Techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These analytical methods are frequently discussed in forums and publications, often under queries like "HPLC methods for carbamate analysis" or "NMR peaks for bicyclo[2.2.1]heptane derivatives", underscoring the compound's technical significance.

In summary, tert-butyl N-(2-{bicyclo[2.2.1]heptan-2-yl}-2-oxoethyl)carbamate (CAS No. 2027958-10-5) is a multifaceted compound with broad applications in drug development, material science, and synthetic chemistry. Its unique structural features, combined with its synthetic accessibility and analytical tractability, make it a subject of ongoing interest and innovation. As research continues to uncover new uses for this molecule, its role in advancing scientific and industrial endeavors is expected to grow exponentially.